![molecular formula C11H12IN B146953 1-Ethylquinolinium iodide CAS No. 634-35-5](/img/structure/B146953.png)
1-Ethylquinolinium iodide
Overview
Description
1-Ethylquinolinium iodide is a chemical compound with the molecular formula C11H12IN . It is also known by other names such as Quinoline ethiodide, 1-ethylquinolin-1-ium iodide, and N-Ethylquinolinium iodide . The molecular weight of this compound is 285.12 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a quinolinium core with an ethyl group attached . The iodide ion is associated with the quinolinium ion, forming the complete structure . The compound’s structure has been analyzed using techniques like single-crystal X-ray diffraction .
Scientific Research Applications
Crystal and Molecular Structures : 1-Ethylquinolinium iodide has been studied for its crystal and molecular structures. Kazheva et al. (2004) explored the complexation in the N-ethylquinolinium iodide–molecular iodine system and determined the stability constant of N-ethylquinolinium triiodide using spectrophotometric methods. X-ray diffraction analysis revealed a crystal structure formed by alternating layers of cations arranged by the “ladder” type and triiodide anions (Kazheva et al., 2004).
Molecular Structure and Stability : Further, Kazheva et al. (2007) synthesized and studied 1,2,4-Trimethylquinolinium triiodide and 1-ethyl-2,4-dimethylquinolinium triiodide by X-ray diffraction analysis. These studies provided insights into the layered structures of these compounds formed by mixed stacks of cations and anions, highlighting their molecular structure and stability (Kazheva et al., 2007).
Catalysis and Anticancer Activity : Ramesh et al. (2020) reported on the efficient synthesis of tetrahydroquinolines using silica iodide as a heterogeneous catalyst. The study also demonstrated the potent anti-cancer activity of the synthesized quinoline derivatives against HepG2 and MCF-7 cell lines, suggesting potential applications in medicinal chemistry (Ramesh et al., 2020).
Corrosion Inhibition : Elhadi et al. (2016) investigated 1-methylquinolinium iodide as a corrosion inhibitor for mild steel in sulfuric acid. Their findings indicated that the corrosion inhibition efficiency increased with the concentration of the inhibitor, showing its utility in industrial applications (Elhadi et al., 2016).
Luminescent Metal-Organic Frameworks : Lee et al. (2018) reported on the formation of a copper(I) iodide cluster based luminescent metal-organic frameworks (LMOFs) using bis(amidoquinoline) ligand, with potential applications in sensing and detection in aqueous solutions (Lee et al., 2018).
Safety and Hazards
Future Directions
While specific future directions for 1-Ethylquinolinium iodide are not mentioned in the search results, iodine clocks, which involve iodine, have been suggested to have promising future applications in materials science . The dynamic removal of iodine from these systems could be exploited for time-controlled autonomous dissipative self-assembly .
Properties
IUPAC Name |
1-ethylquinolin-1-ium;iodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N.HI/c1-2-12-9-5-7-10-6-3-4-8-11(10)12;/h3-9H,2H2,1H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMYUGMDDIBOXQM-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+]1=CC=CC2=CC=CC=C21.[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40883516 | |
Record name | Quinolinium, 1-ethyl-, iodide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40883516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow or brown crystalline powder; [Alfa Aesar MSDS] | |
Record name | 1-Ethylquinolinium iodide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10163 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
634-35-5 | |
Record name | Quinolinium, 1-ethyl-, iodide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=634-35-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Quinolinium, 1-ethyl-, iodide (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000634355 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Quinolinium, 1-ethyl-, iodide (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Quinolinium, 1-ethyl-, iodide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40883516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ethylquinolinium iodide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.188 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the typical applications of 1-Ethylquinolinium iodide in organic synthesis?
A1: this compound is a versatile compound in organic synthesis, particularly in the creation of novel heterocyclic systems. For example, it reacts with nucleophiles like hydrazine, phenylhydrazine, and urea to generate 1-[8-hydroxy-5(7)-quinolinyl]alkylidene-substituted heterocyclic derivatives. [] This reactivity stems from the susceptibility of the ethyl group on the nitrogen to nucleophilic attack, leading to displacement reactions and the formation of diverse substituted quinoline derivatives. []
Q2: How does the incorporation of hemicyanine dyes like 2-(4-dimethylaminostyryl)-1-ethylquinolinium iodide (Quinaldine Red) into DNA-CTMA complexes influence their fluorescence properties?
A2: Research shows that the fluorescence of Quinaldine Red is significantly enhanced when incorporated into DNA-cetyltrimethylammonium (DNA-CTMA) complexes. [] This enhancement can be attributed to several factors depending on the preparation method and resulting material structure. Direct binding of the dye to DNA in aqueous solutions leads to both fluorescence enhancement and spectral shifts. Conversely, in ethanol, interaction with DNA-CTMA primarily yields strong fluorescence without significant spectral shifts. This suggests that multiple interaction mechanisms contribute to the enhanced fluorescence observed in these systems.
Q3: Can you describe a specific example of how the structure of this compound derivatives influences their biological activity?
A3: Studies have shown that the biological activity of 5-substituted 8-quinolinol derivatives, synthesized from 1-ethylquinolinium iodides, can vary significantly depending on the substituent at the 5-position. [] These variations in activity, which include microbicidal and bioregulator effects, highlight the importance of structure-activity relationships in this class of compounds. For instance, the presence of specific heterocyclic rings or functional groups at the 5-position could enhance binding affinity to target sites or influence the overall physicochemical properties of the molecule, ultimately affecting its biological activity.
Q4: What analytical techniques are commonly employed to characterize and quantify this compound and its derivatives?
A4: Characterization of this compound and its derivatives commonly involves a combination of elemental analysis and spectroscopic methods. [] Elemental analysis confirms the elemental composition of the synthesized compounds. Spectroscopic techniques, such as infrared (IR) and nuclear magnetic resonance (NMR) spectroscopy, provide valuable information about the functional groups and structural arrangements within the molecules. Additionally, spectrophotometric methods using compounds like 2-[4-(dimethylamino)styryl]-1-ethylquinolinium iodide can be employed for the quantitative determination of specific analytes, such as tungsten. []
Q5: What is the historical significance of this compound in dye chemistry?
A5: this compound serves as a key building block for synthesizing cyanine dyes, a class of dyes known for their intense color and applications in photography and as fluorescent probes. [, ] The quaternary nitrogen in this compound provides a site for conjugation with other aromatic systems, leading to the formation of the extended conjugated systems characteristic of cyanine dyes. These dyes have played a significant role in the development of various fields, including photography, microscopy, and optical data storage.
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